N-Phenylnicotinamide

Description

N-Phenylnicotinamide, also known as nicotinanilide or N-phenylpyridine-3-carboxamide, is a chemical compound with the molecular formula C12H10N2O . It has a molecular weight of 198.221 g/mol . The PubChem CID for N-Phenylnicotinamide is 74463 .

This compound has various identifiers, including a CAS number of 1752-96-1 and an EC number of 217-138-4 . It is also identified by its ChEMBL ID, CHEMBL454533, and its DSSTox Substance ID, DTXSID10169950 . N-Phenylnicotinamide's IUPAC name is N-phenylpyridine-3-carboxamide . Physical properties include a melting point of 114-118 °C . The predicted density is 1.2±0.1 g/cm3, the boiling point is 265.8±13.0 °C at 760 mmHg, and the flash point is 114.5±19.8 °C .

Related pyridine carboxamides have demonstrated antifungal activity . For instance, N-(2-(phenylamino)phenyl)nicotinamide and its derivatives have been synthesized and evaluated for their potential as antifungal agents .

• CAS No.: 1752-96-1
• Product Name: N-Phenylnicotinamide
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• IUPAC Name: N-phenylpyridine-3-carboxamide
• Standard InChI: InChI=1S/C12H10N2O/c15-12(10-5-4-8-13-9-10)14-11-6-2-1-3-7-11/h1-9H,(H,14,15)
• Standard InChIKey: NYQXIOZBHWFCBU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CN=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN=CC=C2
• Synonyms: N-Phenyl-3-pyridinecarboxamide; 3-Phenylaminocarbonylpyridine; N-Phenylnicotinamide; NSC 108206
• Reference: Over et al. Natural-product-derived fragments for fragment-based ligand discovery. Nature Chemistry, doi: 10.1038/nchem.1506, published online 2 December 2012 http://www.nature.com/nchem
• PubChem Compound: 74463
• Last Modified: Sep 14 2023